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Compound of Interest

Compound Name: Boc-D-Homoser-Obzl

Cat. No.: B1642277

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry of N-a-tert-
Butoxycarbonyl-D-homoserine O-benzyl ester (Boc-D-Homoser-OBzl), a valuable chiral
building block in synthetic chemistry. The precise stereochemical configuration of this
compound is critical for its application in the synthesis of peptides and other pharmacologically
active molecules, where biological activity is often highly dependent on the three-dimensional
arrangement of atoms. This guide details the physicochemical and stereochemical properties of
Boc-D-Homoser-OBzl, provides experimental protocols for the determination of its
stereochemical purity, and illustrates its role in synthetic workflows.

Core Physicochemical and Stereochemical Data

The enantiomeric purity and specific optical rotation are key parameters that define the
stereochemical identity of Boc-D-Homoser-OBzl. The following table summarizes the key
guantitative data for this compound.
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Value
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Chemical Name

N-a-tert-Butoxycarbonyl-O-

benzyl-D-homoserine

CAS Number 150009-60-2
Molecular Formula C16H23NOs
Molecular Weight 309.36 g/mol
White to off-white crystalline
Appearance
powder
Melting Point 45-57 °C
Purity (HPLC) > 99%

Specific Optical Rotation
([a]*°/D)

+15 + 2° (c=2 in 80% EtOH)

Experimental Protocols for Stereochemical Analysis

The determination of the stereochemical integrity of Boc-D-Homoser-OBzl relies on

established analytical techniques. Below are detailed methodologies for polarimetry and chiral

High-Performance Liquid Chromatography (HPLC).

Polarimetry for Specific Rotation Measurement

Objective: To measure the specific optical rotation of Boc-D-Homoser-OBzl, which is a

fundamental property of a chiral compound and is indicative of its enantiomeric purity.

Materials and Equipment:

Analytical balance

Polarimeter (Sodium D-line, 589 nm)

Volumetric flask (10 mL, Class A)

Polarimeter cell (1 dm path length)
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e Boc-D-Homoser-OBzl sample
e 80% Ethanol (EtOH) in deionized water (v/v)
Procedure:

e Sample Preparation:

[e]

Accurately weigh approximately 200 mg of Boc-D-Homoser-OBzl using an analytical
balance.

[e]

Quantitatively transfer the sample to a 10 mL volumetric flask.

o

Dissolve the sample in 80% ethanol and fill the flask to the mark.

[¢]

Ensure the solution is homogeneous by gentle mixing.
e Blank Measurement:
o Fill the polarimeter cell with the 80% ethanol solvent (blank).

o Place the cell in the polarimeter and zero the instrument according to the manufacturer's
instructions.

e Sample Measurement:

o Rinse the polarimeter cell with a small amount of the prepared sample solution and then
fill it, ensuring no air bubbles are present.

o Place the sample cell in the polarimeter and record the observed optical rotation ().
o Calculation of Specific Rotation:
o The specific rotation ([a]) is calculated using the following formula: [a] = a / (¢ x ) where:
= qQis the observed rotation in degrees.

= C is the concentration of the solution in g/mL.
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» | is the path length of the polarimeter cell in decimeters (dm).

Chiral High-Performance Liquid Chromatography
(HPLC)

Objective: To determine the enantiomeric purity of Boc-D-Homoser-OBzl by separating the D-
and L-enantiomers. The following is a representative method adapted from the analysis of the
closely related compound, N-(tert-Butoxycarbonyl)-O-benzyl-serine, and is expected to be
effective for Boc-D-Homoser-OBzl.[1]

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV detector.
o Chiral Stationary Phase: Ristocetin A bonded stationary phase.[1]

» Mobile Phase: A polar-organic mobile phase is typically effective. For N-(tert-
Butoxycarbonyl)-O-benzyl-serine, a mobile phase of methanol with 0.1% triethylammonium
acetate (TEAA) has been used.[1] Optimization for Boc-D-Homoser-OBzl may be required.

e Flow Rate: 1.0 mL/min

e Detection: UV at 220 nm
o Temperature: Ambient
Procedure:

e Sample Preparation:

o Prepare a stock solution of the Boc-D-Homoser-OBzl sample in the mobile phase at a
concentration of approximately 1 mg/mL.

o Prepare a solution of the racemic mixture (if available) to determine the retention times of
both enantiomers.

o Chromatographic Analysis:
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o Equilibrate the column with the mobile phase until a stable baseline is achieved.
o Inject the sample solution onto the column.
o Monitor the elution of the enantiomers using the UV detector.

e Data Analysis:

o lIdentify the peaks corresponding to the D- and L-enantiomers based on the chromatogram

of the racemic mixture.

o Calculate the enantiomeric excess (% ee) using the peak areas of the two enantiomers: %
ee = [(Area_D - Area_L) / (Area_D + Area_L)] x 100

Role in Synthetic Workflows and Drug Discovery

Boc-D-Homoser-OBzl is a crucial building block in solid-phase peptide synthesis (SPPS),
particularly utilizing the Boc/Bzl protection strategy. Its defined stereochemistry is essential for
the synthesis of peptides with specific biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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